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Compound of Interest

Compound Name: C.I. Acid Yellow 99

Cat. No.: B606666

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Yellow 99
(CAS No. 10343-58-5), a monoazo acid dye. Due to the limited availability of specific
guantitative solubility data in public literature, this document consolidates qualitative
information and presents a detailed experimental framework for its quantitative determination in
various solvents. This guide is intended to support research, development, and quality control
activities where precise solubility information is critical.

Introduction to C.l. Acid Yellow 99

C.l. Acid Yellow 99 is a synthetic dye belonging to the acid dye class, characterized by its
anionic nature.[1] These dyes are typically applied to substrates such as wool, silk, polyamide,
and leather from an acidic dyebath.[2] The molecule's structure, which includes sulfonic acid
groups, facilitates its solubility in aqueous media. The dye is noted for its use in dyeing textiles,
leather, paper, and inks, and also in the preparation of solvent dyes.[2]

Qualitative Solubility Profile

While precise quantitative data is scarce, a qualitative understanding of C.I. Acid Yellow 99's
solubility can be derived from various sources. The dye is consistently reported to be soluble in
water. This is a key characteristic of acid dyes, enabling their application in aqueous dyeing
processes.
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The dye is also described as being soluble in strong sulfuric acid, resulting in a brown colored
solution. Its application in the formulation of solvent dyes suggests a degree of solubility in
certain organic solvents. Although direct data for Acid Yellow 99 is limited, a closely related dye,
C.l. Solvent Yellow 19, which shares a similar core structure, is reported to be insoluble in
water but soluble in organic solvents such as ethanol, acetone, and chloroform. This suggests
that C.I. Acid Yellow 99 may also exhibit solubility in polar organic solvents.

Table 1: Summary of Qualitative Solubility of C.I. Acid Yellow 99

Solvent Class Specific Solvent Reported Solubility

Aqueous Water Soluble

. ) ) Soluble (forms a brown
Strong Acid Concentrated Sulfuric Acid )
solution)

) Ethanol, Acetone, Chloroform )
Organic Solvents _ Likely soluble to some extent
(inferred)

Experimental Protocol for Quantitative Solubility
Determination

To obtain precise and actionable solubility data, a standardized experimental protocol is
necessary. The following gravimetric method is a reliable approach for determining the
solubility of C.1. Acid Yellow 99 in various solvents at a specified temperature.

Objective: To quantitatively determine the saturation solubility of C.I. Acid Yellow 99 in a
selected solvent at a controlled temperature.

Materials:
e C.I Acid Yellow 99 powder

o Selected solvents (e.g., deionized water, ethanol, methanol, acetone, dimethylformamide) of
analytical grade

o Glass vials with screw caps
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e Thermostatic shaker or water bath

¢ Analytical balance (accurate to £0.0001 g)

o Volumetric flasks

o Syringe filters (solvent-compatible, 0.45 um pore size)

e Drying oven

o Desiccator

Procedure:

o Preparation of Saturated Solution:

[e]

Add an excess amount of C.l. Acid Yellow 99 powder to a series of glass vials. The
presence of undissolved solid is essential to ensure saturation.

o Accurately pipette a known volume of the selected solvent into each vial.

o Seal the vials tightly to prevent solvent evaporation.

o Place the vials in a thermostatic shaker or water bath set to the desired temperature (e.g.,
25°C, 37°C).

o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that solubility
equilibrium is reached.

o Sample Collection and Filtration:

o After the equilibration period, allow the vials to stand undisturbed at the set temperature
for at least 2 hours to permit the settling of undissolved dye patrticles.

o Carefully withdraw a known volume of the clear supernatant (the saturated solution) using
a syringe fitted with a solvent-compatible filter. This step is crucial to remove any
undissolved solids.
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e Gravimetric Analysis:
o Accurately weigh a clean, dry volumetric flask.

o Transfer the filtered saturated solution into the pre-weighed flask and record the exact
volume.

o Place the flask in a drying oven at a temperature sufficient to evaporate the solvent without
causing thermal decomposition of the dye (e.g., 60-80°C). A vacuum oven can be used to
facilitate evaporation at a lower temperature.

o Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.
o Weigh the flask containing the dried dye residue.
o Repeat the drying and weighing cycles until a constant weight is achieved.

» Calculation of Solubility:

o Calculate the mass of the dissolved C.I. Acid Yellow 99 by subtracting the initial weight of
the empty flask from the final constant weight.

o The solubility (S) can be expressed in grams per liter (g/L) using the following formula:
S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))
Safety Precautions:
» Always work in a well-ventilated laboratory or fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Consult the Safety Data Sheet (SDS) for C.lI. Acid Yellow 99 and all solvents used in the
experiment.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the experimental protocol for determining the
solubility of C.1. Acid Yellow 99.
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Caption: Workflow for the gravimetric determination of C.I. Acid Yellow 99 solubility.

This structured approach will enable researchers and professionals to generate reliable and
reproducible solubility data for C.I. Acid Yellow 99, facilitating its effective use in various
applications and ensuring product quality and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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